N-benzyl-5-bromo-N-(cyanomethyl)furan-2-carboxamide

• IUPAC Name: N-benzyl-5-bromo-N-(cyanomethyl)furan-2-carboxamide
• InChI: InChI=1S/C14H11BrN2O2/c15-13-7-6-12(19-13)14(18)17(9-8-16)10-11-4-2-1-3-5-11/h1-7H,9-10H2
• InChI Key: FPMAEDWHAOPCLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC#N)C(=O)C2=CC=C(O2)Br
• Molecular Formula: C14H11BrN2O2
• Molecular Weight: 319.15 g/mol

Description

“N-benzyl-5-bromo-N-(cyanomethyl)furan-2-carboxamide” is a complex organic compound. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. The furan ring is substituted at the 2-position with a carboxamide group (CONH2), at the 5-position with a bromine atom, and has a cyanomethyl (CH2CN) and a benzyl (C6H5CH2) group attached to the nitrogen atom of the carboxamide.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the furan ring, followed by various substitution reactions to introduce the bromine, cyanomethyl, and benzyl groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The furan ring is aromatic and planar, while the bromine atom is a heavy halogen that could participate in halogen bonding. The cyanomethyl group contains a nitrile (CN), which is a polar group, and the benzyl group is a common aromatic substituent.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems, which is typically studied in the context of drug discovery. Without specific studies or data, it’s impossible to predict the mechanism of action of this compound.